Cas no 744984-09-6 (Benzaldehyde, 3-methoxy-4-(sulfooxy)-)

• Product Name: Benzaldehyde, 3-methoxy-4-(sulfooxy)-
• CAS No: 744984-09-6
• MF: C₈H₈O₆S
• MW: 232.210521697998
• CID: 530810
• PubChem ID: 20822599
• Update Time: 2025-04-19

Benzaldehyde, 3-methoxy-4-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-(sulfooxy)-
• (4-formyl-2-methoxyphenyl) hydrogen sulfate
• CHEBI:172318
• DTXSID70609948
• 744984-09-6
• Vanillin 4-sulfate
• GY2SXP9FTB
• 3-Methoxy-4-(sulfooxy)benzaldehyde
• (4-Methanoyl-2-methoxy-phenyl) hydrogen sulfate
• 4-Formyl-2-methoxyphenyl hydrogen sulfate
• SCHEMBL1317428
• Vanillin-4-sulfate
• (4-ormyl-2-methoxyphenyl) hydrogen sulate

• Inchi： 1S/C8H8O6S/c1-13-8-4-6(5-9)2-3-7(8)14-15(10,11)12/h2-5H,1H3,(H,10,11,12)
• InChI Key： OUIKMDRGUNIXSP-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 232.00415914g/mol
• Monoisotopic Mass: 232.00415914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Phenylsulfates
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Arylsulfates Phenylsulfates